Cas no 21277-92-9 (3(2H)-Isothiazolone, 2-propyl-)
21277-92-9 structure
Product Name:3(2H)-Isothiazolone, 2-propyl-
CAS No:21277-92-9
MF:C6H9NOS
MW:143.206760168076
CID:1399947
Update Time:2024-08-16
3(2H)-Isothiazolone, 2-propyl- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Isothiazolone, 2-propyl-
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- Inchi: 1S/C6H9NOS/c1-2-4-7-6(8)3-5-9-7/h3,5H,2,4H2,1H3
- InChI Key: PXCPEUSDGQTUFR-UHFFFAOYSA-N
- SMILES: S1C=CC(=O)N1CCC
Computed Properties
- Exact Mass: 143.04057
Experimental Properties
- Density: 1.163±0.06 g/cm3(Predicted)
- Boiling Point: 218.0±23.0 °C(Predicted)
- PSA: 20.31
- pka: -2.03±0.20(Predicted)
3(2H)-Isothiazolone, 2-propyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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